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Compound of Interest

Compound Name: Quetiapine Dimer Impurity-d8

Cat. No.: B15557811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quetiapine Dimer Impurity-d8 is the deuterium-labeled form of Quetiapine Dimer Impurity, a

known process-related impurity in the manufacturing of the atypical antipsychotic drug

Quetiapine.[1] This isotopically labeled compound serves as a critical internal standard for the

quantitative analysis of the corresponding non-labeled impurity in Quetiapine drug substances

and formulations by analytical techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry

(LC-MS).[2] The use of a stable isotope-labeled internal standard is essential for achieving high

accuracy and precision in analytical methods by correcting for variations in sample preparation

and instrument response.

Chemical Identity and Properties
The fundamental characteristics of Quetiapine Dimer Impurity-d8 and its non-labeled

counterpart are summarized below.
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Property
Quetiapine Dimer Impurity-
d8

Quetiapine Dimer Impurity
(Quetiapine EP Impurity D)
[3][4]

Synonyms

11,11'-(1,4-Piperazinediyl)bis-

dibenzo[b,f][3][5]thiazepine-

d8[6]

1,4-Bis(dibenzo[b,f][3]

[5]thiazepin-11-yl)piperazine[7]

Molecular Formula C₃₀H₁₆D₈N₄S₂[1] C₃₀H₂₄N₄S₂[4]

Molecular Weight 512.72 g/mol [1] 504.67 g/mol [4]

Appearance Off-White Solid[6]
Not specified in the search

results.

CAS Number Not available[1] 945668-94-0[4]

Synthesis
Synthesis of Non-Labeled Quetiapine Dimer Impurity
A detailed experimental protocol for the synthesis of the deuterated Quetiapine Dimer
Impurity-d8 is not publicly available. However, a method for the preparation of the non-labeled

Quetiapine Dimer Impurity (also known as Quetiapine EP Impurity D) has been described. This

synthesis involves the reaction of 11-chloro-dibenzo[b,f][3][5]thiazepine with piperazine in the

presence of a catalyst and a base in a suitable solvent.

Experimental Protocol:

A detailed experimental protocol for the synthesis of Quetiapine Dimer Impurity-d8 is not

available in the public domain. The synthesis of the non-labeled Quetiapine Dimer Impurity is

described in the literature, and a potential pathway for the deuterated version would likely

involve the use of piperazine-d8 as a starting material.

Analytical Characterization
Detailed analytical data such as ¹H NMR, ¹³C NMR, and mass spectra for Quetiapine Dimer
Impurity-d8 are not publicly available and are typically provided by commercial suppliers in
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their Certificate of Analysis. However, the characterization of the non-labeled Quetiapine Dimer

Impurity has been reported in the literature.[8]

Mass Spectrometry
The fragmentation pattern of the non-labeled Quetiapine Dimer Impurity would be expected to

be similar to that of Quetiapine, with characteristic ions corresponding to the dibenzo[b,f][3]

[5]thiazepine moiety. High-resolution mass spectrometry is a key technique for the identification

and structural elucidation of such impurities.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of the non-labeled Quetiapine Dimer Impurity have been

described.[5] For the d8-labeled analogue, the signals corresponding to the piperazine ring

protons would be absent in the ¹H NMR spectrum, and the corresponding carbon signals in the

¹³C NMR spectrum would show coupling to deuterium.

Formation and Control in Drug Manufacturing
Quetiapine Dimer Impurity is a process-related impurity that can form during the synthesis of

Quetiapine. Its formation is typically a result of the reaction of two molecules of an activated

dibenzo[b,f][3][5]thiazepine intermediate with one molecule of piperazine. The control of this

impurity to within acceptable limits, as defined by regulatory bodies, is a critical aspect of the

quality control of Quetiapine manufacturing.[3]

Application in Pharmaceutical Analysis
Quetiapine Dimer Impurity-d8 is primarily used as an internal standard in analytical methods

developed for the quantification of Quetiapine Dimer Impurity in bulk Quetiapine and its

pharmaceutical formulations. The use of a stable isotope-labeled internal standard is the gold

standard for quantitative mass spectrometry-based assays due to its ability to mimic the

analyte's behavior during sample extraction, derivatization, and ionization, thereby providing

more accurate and reliable results.[2]
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Logical Workflow: Synthesis of Quetiapine Dimer
Impurity
The following diagram illustrates the logical steps involved in the synthesis of the non-

deuterated Quetiapine Dimer Impurity.

Synthesis of Quetiapine Dimer Impurity

Reactants Reaction Conditions

11-chloro-dibenzo[b,f][1,4]thiazepine

Reaction

Piperazine Solvent (e.g., Xylene) Catalyst (e.g., Potassium Iodide) Base (e.g., Potassium Carbonate) Heat (105-115 °C)

Workup

Quetiapine Dimer Impurity

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of the non-deuterated Quetiapine Dimer Impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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